Cas no 2149590-47-4 (3-Bromo-2-(difluoromethyl)benzothiophene)

• Product Name: 3-Bromo-2-(difluoromethyl)benzothiophene
• CAS No: 2149590-47-4
• MF: C₉H₅BrF₂S
• MW: 263.101807355881
• CID: 6470238
• Update Time: 2025-06-08

3-Bromo-2-(difluoromethyl)benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)benzothiophene
• Benzo[b]thiophene, 3-bromo-2-(difluoromethyl)-

• Inchi： 1S/C9H5BrF2S/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4,9H
• InChI Key： LUTAMOQLSYLRKG-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Br)=C(C(F)F)S2

Experimental Properties

• Density: 1.674±0.06 g/cm3(Predicted)
• Boiling Point: 316.7±37.0 °C(Predicted)

Additional information on 3-Bromo-2-(difluoromethyl)benzothiophene

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)benzothiophene (CAS No. 2149590-47-4): Properties, Applications, and Industry Insights

3-Bromo-2-(difluoromethyl)benzothiophene (CAS No. 2149590-47-4) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated benzothiophene derivative features a unique difluoromethyl group, making it a versatile building block for small molecule drug discovery and functional material synthesis. With the growing demand for fluorinated organic compounds in medicinal chemistry, this substance has become a focal point for researchers exploring structure-activity relationships in bioactive molecules.

The molecular structure of 3-Bromo-2-(difluoromethyl)benzothiophene combines the electron-rich benzothiophene core with strategic halogen and fluorine substitutions, creating exceptional potential for cross-coupling reactions in synthetic chemistry. Recent studies highlight its utility in developing kinase inhibitors and allosteric modulators, particularly in oncology and CNS drug development pipelines. The presence of both bromo and difluoromethyl groups enables diverse structural modifications, addressing current challenges in drug-like properties optimization that dominate modern pharmaceutical research discussions.

From a materials science perspective, this compound serves as a precursor for organic electronic materials, contributing to advancements in OLED technology and organic semiconductors. The benzothiophene scaffold provides excellent charge transport characteristics, while the fluorine atoms enhance thermal stability and electron affinity - properties highly sought after in flexible electronics and energy storage solutions. Industry analysts note increasing patent activity surrounding similar fluorinated heterocycles, reflecting their commercial potential in next-generation technologies.

Synthetic approaches to 3-Bromo-2-(difluoromethyl)benzothiophene typically involve regioselective bromination of benzothiophene derivatives followed by difluoromethylation, with recent methodologies emphasizing atom economy and green chemistry principles. These developments align with growing industry emphasis on sustainable synthesis and process intensification, frequently searched topics in chemical manufacturing forums. The compound's crystallographic data and spectroscopic properties have been well-characterized, providing valuable references for quality control in commercial production.

Market trends indicate rising demand for high-purity benzothiophene derivatives, driven by pharmaceutical outsourcing and contract research organizations expanding their building block libraries. Analytical techniques such as HPLC-MS and NMR spectroscopy are crucial for verifying the identity and purity of CAS No. 2149590-47-4, especially when used in high-throughput screening applications. Regulatory considerations emphasize proper handling procedures, though the compound falls outside restricted categories, making it accessible for legitimate research purposes worldwide.

Future research directions for 3-Bromo-2-(difluoromethyl)benzothiophene may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design - two rapidly evolving areas in drug discovery. Its balanced lipophilicity profile and metabolic stability characteristics make it particularly interesting for addressing blood-brain barrier penetration challenges, a frequent topic in neuroscience research circles. As the pharmaceutical industry continues prioritizing targeted therapies and precision medicine, specialized building blocks like this compound will remain essential tools for medicinal chemists.

From a commercial availability standpoint, 3-Bromo-2-(difluoromethyl)benzothiophene is offered by several specialty chemical suppliers with varying technical specifications and packaging options. Procurement specialists should evaluate certificates of analysis, batch-to-batch consistency, and supplier regulatory compliance when sourcing this material. The compound's stability under standard storage conditions and compatibility with common organic solvents facilitate its integration into diverse research workflows, from academic laboratories to industrial-scale operations.